N-ethyl-1-methyltriazole-4-carboxamide

• IUPAC Name: N-ethyl-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C6H10N4O/c1-3-7-6(11)5-4-10(2)9-8-5/h4H,3H2,1-2H3,(H,7,11)
• InChI Key: JHJHBADZKLHNNJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CN(N=N1)C
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol

Description

N-ethyl-1-methyltriazole-4-carboxamide (EMTAC) is a chemical compound that has been widely studied for its potential use in scientific research. EMTAC is a triazole-based compound that has been found to have a variety of biochemical and physiological effects, making it a useful tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of N-ethyl-1-methyltriazole-4-carboxamide is not fully understood, but it is thought to act as a modulator of protein-protein interactions. N-ethyl-1-methyltriazole-4-carboxamide has been shown to bind to a variety of proteins, including those involved in cell signaling pathways and immune system function.
Biochemical and Physiological Effects:
N-ethyl-1-methyltriazole-4-carboxamide has been found to have a variety of biochemical and physiological effects, including the modulation of protein-protein interactions, the inhibition of cell proliferation, and the modulation of the immune system. N-ethyl-1-methyltriazole-4-carboxamide has also been shown to have potential neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-1-methyltriazole-4-carboxamide in lab experiments is its high solubility in water, which makes it easy to work with. N-ethyl-1-methyltriazole-4-carboxamide is also relatively stable under a variety of conditions, making it a useful tool for long-term experiments. However, one of the limitations of using N-ethyl-1-methyltriazole-4-carboxamide is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for the study of N-ethyl-1-methyltriazole-4-carboxamide, including its potential use as a treatment for cancer and neurological disorders, as well as its potential use in drug discovery and development. Additionally, further research is needed to fully understand the mechanism of action of N-ethyl-1-methyltriazole-4-carboxamide and to identify additional proteins that it may interact with.

Synthesis Methods

N-ethyl-1-methyltriazole-4-carboxamide can be synthesized using a variety of methods, but one of the most common is through the reaction of N-ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide with a suitable reagent. This reaction typically takes place under mild conditions and results in a high yield of N-ethyl-1-methyltriazole-4-carboxamide.

Scientific Research Applications

N-ethyl-1-methyltriazole-4-carboxamide has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions, as a potential treatment for cancer, and as a means of modulating the immune system. N-ethyl-1-methyltriazole-4-carboxamide has also been studied for its potential use in drug discovery and development, as well as for its potential use in the treatment of neurological disorders such as Alzheimer's disease.